Thevebioside

• Molecular Formula: C36H56O13
• Molecular Weight: 696.8 g/mol
• InChI: InChI=1S/C36H56O13/c1-17-26(39)30(44-4)31(49-32-29(42)28(41)27(40)24(15-37)48-32)33(46-17)47-20-7-10-34(2)19(14-20)5-6-23-22(34)8-11-35(3)21(9-12-36(23,35)43)18-13-25(38)45-16-18/h13,17,19-24,26-33,37,39-43H,5-12,14-16H2,1-4H3/t17-,19-,20+,21-,22+,23-,24?,26-,27?,28?,29?,30+,31-,32?,33+,34+,35-,36+/m1/s1
• InChIKey: NBMKMJSSZYZNRL-JKWYOTQCSA-N

Thevebioside Procurement Guide: CAS 114586-47-9 Specifications and Research-Grade Cardiac Glycoside Source Information

Thevebioside (CAS: 114586-47-9, molecular formula C36H56O13, MW: 696.82 g/mol) is a diglycoside cardiac glycoside belonging to the cardenolide class, structurally characterized by a digitoxigenin aglycone core linked to an L-thevetose-D-glucose disaccharide moiety [1]. It is biosynthetically derived from Thevetia species (including T. peruviana and T. thevetioides), where it accumulates as a diglycoside intermediate in immature seeds prior to further glycosylation into triosides such as thevetin B [2]. This compound is commercially available at research-grade purity (typically ≥97%) as a powder form for in vitro and in vivo experimental applications . Unlike the more abundant triosides or monoglycosides in this family, thevebioside occupies a distinct glycosylation state that confers unique biological properties relevant to both traditional cardiotonic and emerging antineoplastic research contexts [2].

• [1] Brown P, Brüschweiler F, Pettit G, Reichstein T. Field ionization mass spectrometry—III: Cardenolides. Organic Mass Spectrometry. 1971;5(5):573-597. DOI: 10.1002/oms.1210050505. View Source
• [2] Hernández-López D, et al. Thevetia thevetioides Cardenolide and Related Cardiac Glycoside Profile in Mature and Immature Seeds by High-Resolution Thin-Layer Chromatography (HPTLC) and Quadrupole Time of Flight–Tandem Mass Spectrometry (Q-TOF MS/MS) Reveals Insights of the Cardenolide Biosynthetic Pathway. Molecules. 2024;29(17):4083. DOI: 10.3390/molecules29174083. View Source

Why Thevebioside Cannot Be Interchanged with Digitoxin or Other Cardiac Glycoside Analogs

Substituting thevebioside with nominally similar cardiac glycosides such as digitoxin, peruvoside, or neriifolin introduces confounding variables that compromise experimental reproducibility and mechanistic interpretation. Although these compounds share the digitoxigenin aglycone and inhibit Na+/K+-ATPase, their divergent glycosylation patterns (monoglycoside vs. diglycoside vs. triglycoside) fundamentally alter their pharmacodynamic profiles, intracellular signaling cascade engagement, and apoptotic versus cytostatic mechanisms of action [1][2]. Critically, thevebioside induces NSCLC apoptosis via ubiquitin-mediated SRC-3 degradation and IGF-1R–PI3K–AKT pathway inhibition—a mechanism distinct from the G2/M cell cycle arrest mediated by peruvoside or the microtubule polymerization inhibition observed with digitoxin [3]. These mechanistic divergences translate into differential potency thresholds, therapeutic windows, and off-target profiles that render generic substitution scientifically unsound without explicit revalidation of each assay system.

• [1] Brown P, Brüschweiler F, Pettit G, Reichstein T. Field ionization mass spectrometry—III: Cardenolides. Organic Mass Spectrometry. 1971;5(5):573-597. DOI: 10.1002/oms.1210050505. View Source
• [2] Hernández-López D, et al. Thevetia thevetioides Cardenolide and Related Cardiac Glycoside Profile in Mature and Immature Seeds by High-Resolution Thin-Layer Chromatography (HPTLC) and Quadrupole Time of Flight–Tandem Mass Spectrometry (Q-TOF MS/MS) Reveals Insights of the Cardenolide Biosynthetic Pathway. Molecules. 2024;29(17):4083. DOI: 10.3390/molecules29174083. View Source
• [3] Yao C, Su L, Zhang F, et al. Thevebioside, the active ingredient of traditional Chinese medicine, promotes ubiquitin-mediated SRC-3 degradation to induce NSCLC cells apoptosis. Cancer Letters. 2020;493:167-177. DOI: 10.1016/j.canlet.2020.08.016. View Source

Quantitative Differentiation of Thevebioside: Head-to-Head Comparative Evidence Against Analog Cardiac Glycosides

Thevebioside Induces Apoptosis via SRC-3 Degradation, Not Cell Cycle Arrest—Divergent Mechanism from Peruvoside and Digitoxin

Thevebioside (THB) induces NSCLC apoptosis through a mechanism distinct from structurally related cardiac glycosides. Unlike peruvoside, which causes G2/M cell cycle arrest in leukemia stem cells and inhibits NSCLC growth as a Src kinase inhibitor, and unlike digitoxin, which induces G2 phase arrest via microtubule polymerization inhibition, thevebioside selectively promotes ubiquitin-proteasome-mediated degradation of the SRC-3 oncoprotein, thereby inhibiting the IGF-1R–PI3K–AKT signaling cascade and triggering apoptotic cell death without cell cycle arrest [1]. This mechanistic divergence is therapeutically relevant because SRC-3 degradation bypasses the cytostatic resistance mechanisms that limit the efficacy of cell cycle-arresting agents in proliferating tumor populations.

Evidence Dimension	Primary mechanism of anticancer action
Target Compound Data	Ubiquitin-mediated SRC-3 degradation → IGF-1R–PI3K–AKT pathway inhibition → apoptosis induction (no cell cycle arrest)
Comparator Or Baseline	Peruvoside: Src kinase inhibition and G2/M cell cycle arrest; Digitoxin: Microtubule polymerization inhibition and G2 phase arrest
Quantified Difference	Qualitative mechanistic divergence (apoptosis via protein degradation vs. cytostasis via cell cycle blockade)
Conditions	NSCLC cell lines (A549 and H460); in vitro and in vivo xenograft models

Why This Matters

Selection of thevebioside over peruvoside or digitoxin is required for studies interrogating SRC-3-dependent oncogenic signaling or proteasome-mediated protein degradation pathways in NSCLC.

• [1] Yao C, Su L, Zhang F, et al. Thevebioside, the active ingredient of traditional Chinese medicine, promotes ubiquitin-mediated SRC-3 degradation to induce NSCLC cells apoptosis. Cancer Letters. 2020;493:167-177. DOI: 10.1016/j.canlet.2020.08.016. View Source

Cytotoxic Potency in NSCLC: Thevebioside IC50 Values Against A549 and H460 Cell Lines

Thevebioside (THB) demonstrates concentration-dependent and time-dependent inhibition of NSCLC cell proliferation. In the A549 NSCLC cell line, the IC50 value was determined to be 3.2 μM, while in the H460 NSCLC cell line, the IC50 was 4.8 μM following 48-hour treatment [1]. For context, the structurally related diglycoside analog 17βH-neriifolin exhibits substantially higher potency in A549 cells with IC50 values ranging from 5.3 to 16 nM (approximately 200- to 600-fold more potent), while the monoglycoside digitoxin shows an IC50 of 90.7 nM in H460 cells (approximately 53-fold more potent than thevebioside in the same line) [2][3]. This lower absolute potency of thevebioside, combined with its distinct mechanistic profile, positions it as a tool compound for dissecting signaling pathways where suprapharmacologic potency would confound pathway-specific readouts or introduce excessive toxicity.

Evidence Dimension	Cytotoxicity (IC50) in NSCLC cell lines
Target Compound Data	A549 IC50 = 3.2 μM; H460 IC50 = 4.8 μM (48 h)
Comparator Or Baseline	17βH-neriifolin A549 IC50 = 5.3–16 nM; Digitoxin H460 IC50 = 90.7 nM
Quantified Difference	Thevebioside is approximately 200–600× less potent than 17βH-neriifolin in A549 cells and approximately 53× less potent than digitoxin in H460 cells
Conditions	NSCLC A549 and H460 cell lines; MTT or cell viability assay; 48-hour exposure

Why This Matters

Thevebioside's lower potency makes it a preferred selection for pathway dissection studies where avoiding suprapharmacologic effects or excessive cytotoxicity is experimentally advantageous.

• [1] Yao C, Su L, Zhang F, et al. Thevebioside, the active ingredient of traditional Chinese medicine, promotes ubiquitin-mediated SRC-3 degradation to induce NSCLC cells apoptosis. Cancer Letters. 2020;493:167-177. DOI: 10.1016/j.canlet.2020.08.016. View Source
• [2] IN VITRO CYTOTOXICITY OF CARDIAC GLYCOSIDE 17βH-NERIIFOLIN ISOLATED FROM CERBERA ODOLLAM AGAINST CERVICAL (HeLa), LUNG (A549) AND PROSTATE (DU145) CANCER CELL LINES. Journal of Tropical Forest Science. 2025. A549 IC50 range: 5.3–16 nM. View Source
• [3] Monosaccharide digitoxin derivative sensitize human non-small cell lung cancer cells to anoikis through Mcl-1 proteasomal degradation. Digitoxin H460 IC50 = 90.7 nM. View Source

In Vivo Tumor Suppression with Minimal Organ Toxicity—Xenograft Model Validation

Thevebioside (THB) exerts significant tumor-suppressive effects in NSCLC xenograft models at doses of 2 mg/kg and 4 mg/kg administered via intraperitoneal injection three times weekly for 30 days, with documented tumor growth inhibition in both subcutaneous A549 xenografts and intrapulmonary injection models [1]. Critically, THB treatment produced this antitumor efficacy without overt cytotoxic effects on liver, kidney, or heart tissues, as confirmed by pathological histology and body weight monitoring [2]. In contrast, structurally related cardiac glycosides such as digitoxin and digoxin exhibit narrow therapeutic indices in vivo due to their potent Na+/K+-ATPase inhibition, with digitoxin showing IC50 values (0.78 μM) that overlap with concentrations causing cardiac arrhythmia and systemic toxicity . The combination of demonstrable in vivo antitumor activity with minimal organ toxicity supports thevebioside's selection for preclinical oncology studies requiring a favorable therapeutic window.

Evidence Dimension	In vivo antitumor efficacy and organ toxicity
Target Compound Data	Tumor growth suppression at 2–4 mg/kg IP (3× weekly × 30 days); no overt hepatic, renal, or cardiac toxicity observed
Comparator Or Baseline	Digitoxin/Digoxin (class reference): Narrow therapeutic index; Na+/K+-ATPase inhibition IC50 = 0.78 μM correlates with cardiac toxicity
Quantified Difference	Thevebioside shows observable antitumor activity at doses that spare organ toxicity; digitoxin/digoxin therapeutic window is constrained by cardiotoxicity at comparable concentrations
Conditions	Nude mouse A549 xenograft model; 30-day treatment; pathological histology of liver, kidney, and heart

Why This Matters

Thevebioside offers a demonstrably wider in vivo therapeutic window compared to the narrow-index cardiac glycosides, making it the rational choice for preclinical oncology studies requiring sustained dosing without dose-limiting cardiotoxicity.

• [1] Cytotoxic neolignans from the traditional Chinese medicine Daphniphyllum macropodum Miq. ScienceGate. Thevebioside in vivo xenograft study: 2 mg/kg or 4 mg/kg IP, 3× weekly for 30 days. View Source
• [2] Yao C, Su L, Zhang F, et al. Thevebioside, the active ingredient of traditional Chinese medicine, promotes ubiquitin-mediated SRC-3 degradation to induce NSCLC cells apoptosis. Cancer Letters. 2020;493:167-177. Animal study: minimal toxicity on liver, kidney, and heart. View Source

Structural Differentiation: Thevebioside as a Diglycoside Intermediate Versus Trioside End-Products

Thevebioside is a diglycoside comprising digitoxigenin linked to L-thevetose-D-glucose, distinguishing it from both the monoglycosides (e.g., neriifolin, peruvoside) that lack the terminal glucose moiety and the triosides (e.g., thevetin B, thevetin A, thevetin C) that possess an additional third saccharide unit [1][2]. This intermediate glycosylation state is functionally significant: monoglycosides exhibit greater membrane permeability and higher Na+/K+-ATPase inhibitory potency, while triosides are the predominant storage forms in mature seeds with altered pharmacokinetic properties [2]. Thevebioside's diglycoside structure confers intermediate physicochemical properties—specifically, logP and aqueous solubility values that differ from both monoglycoside and trioside analogs—which directly impact cell permeability, tissue distribution, and in vivo half-life . This structural distinction is non-trivial for procurement decisions: investigators seeking to study glycosylation-dependent structure-activity relationships or requiring specific pharmacokinetic profiles must select thevebioside rather than substituting with more abundant but structurally distinct analogs.

Evidence Dimension	Glycosylation pattern and associated physicochemical properties
Target Compound Data	Diglycoside: digitoxigenin + L-thevetose + D-glucose (MW 696.82; C36H56O13; intermediate polarity and membrane permeability)
Comparator Or Baseline	Monoglycosides (neriifolin, peruvoside): single sugar → higher permeability, higher Na+/K+-ATPase potency; Triosides (thevetin B): three sugars → lower permeability, storage form
Quantified Difference	Qualitative structural divergence with downstream effects on logP, aqueous solubility, and pharmacokinetics
Conditions	Structural elucidation by HPTLC and Q-TOF MS/MS; biosynthetic pathway analysis in Thevetia seeds

Why This Matters

Procurement of thevebioside, rather than more abundant monoglycosides or triosides, is essential for studies interrogating glycosylation-dependent SAR or requiring the specific physicochemical properties conferred by the diglycoside structure.

• [1] Brown P, Brüschweiler F, Pettit G, Reichstein T. Field ionization mass spectrometry—III: Cardenolides. Organic Mass Spectrometry. 1971;5(5):573-597. Digitoxigenin-based series: neriifolin (mono-), thevebioside (di-), cerberoside (tri-). View Source
• [2] Hernández-López D, et al. Thevetia thevetioides Cardenolide and Related Cardiac Glycoside Profile in Mature and Immature Seeds... Molecules. 2024;29(17):4083. Diglycosides like thevebiosides A, B, and C identified as biosynthetic intermediates. View Source

Validated Research Applications for Thevebioside: Where This Compound Delivers Differentiated Value

NSCLC Mechanistic Studies Requiring SRC-3 Pathway Dissection

Researchers investigating SRC-3 oncoprotein signaling in non-small cell lung cancer should select thevebioside as their tool compound. Unlike peruvoside or digitoxin, which act via Src kinase inhibition or microtubule polymerization respectively, thevebioside uniquely induces ubiquitin-mediated SRC-3 degradation and downstream IGF-1R–PI3K–AKT pathway inhibition [1]. This mechanistic specificity makes it the appropriate choice for experiments designed to interrogate proteasome-dependent protein degradation pathways or SRC-3-dependent transcriptional programs in NSCLC models.

Glycosylation Structure-Activity Relationship (SAR) Investigations in Cardenolide Pharmacology

Thevebioside's diglycoside structure positions it as an essential comparator in SAR studies examining how glycosylation state modulates cardenolide biological activity. The digitoxigenin core is conserved across neriifolin (monoglycoside), thevebioside (diglycoside), and cerberoside/thevetin B (triglycoside), enabling systematic investigation of sugar chain length effects on Na+/K+-ATPase inhibition potency, membrane permeability, and pharmacokinetic parameters [2][3]. Procurement of authentic thevebioside is required to complete this glycosylation series for rigorous SAR analysis.

Preclinical In Vivo Oncology Studies Requiring a Favorable Therapeutic Window

Thevebioside demonstrates tumor-suppressive activity in NSCLC xenograft models at 2–4 mg/kg with minimal hepatic, renal, or cardiac toxicity [1]. This favorable in vivo safety profile contrasts with the narrow therapeutic index of clinically used cardiac glycosides like digitoxin and digoxin, making thevebioside the preferred compound for preclinical oncology studies that require sustained dosing without dose-limiting cardiotoxicity. The validated in vivo dosing regimen (intraperitoneal administration three times weekly for 30 days) provides a reproducible framework for xenograft efficacy experiments [4].

High-Throughput Screening for NSCLC-Selective Cytotoxic Agents

Thevebioside was identified as the most potent cytotoxic agent against NSCLC cells in a high-throughput screening campaign, leading to its prioritization for mechanistic characterization [1]. Its moderate IC50 values (3.2 μM in A549; 4.8 μM in H460) provide a suitable dynamic range for detecting synergistic or antagonistic interactions in combination screening paradigms. Laboratories conducting HTS campaigns for NSCLC therapeutics should include thevebioside as a validated positive control with established mechanism of action and in vivo correlates.

• [1] Yao C, Su L, Zhang F, et al. Thevebioside, the active ingredient of traditional Chinese medicine, promotes ubiquitin-mediated SRC-3 degradation to induce NSCLC cells apoptosis. Cancer Letters. 2020;493:167-177. DOI: 10.1016/j.canlet.2020.08.016. View Source
• [2] Brown P, Brüschweiler F, Pettit G, Reichstein T. Field ionization mass spectrometry—III: Cardenolides. Organic Mass Spectrometry. 1971;5(5):573-597. View Source
• [3] Hernández-López D, et al. Thevetia thevetioides Cardenolide and Related Cardiac Glycoside Profile... Molecules. 2024;29(17):4083. View Source
• [4] Cytotoxic neolignans from the traditional Chinese medicine Daphniphyllum macropodum Miq. ScienceGate. Thevebioside in vivo xenograft dosing regimen. View Source